2-(Dimethylamino)-2-oxoethyl 2-(4-hydroxyphenyl)acetate
Overview
Description
2-(Dimethylamino)-2-oxoethyl 2-(4-hydroxyphenyl)acetate (DMAPO) is a chemical compound used in a variety of scientific research applications. It is a derivative of 2-oxoethyl phenylacetate and is synthesized by the reaction between 2-oxoethyl phenylacetate and dimethylamine. DMAPO is a colorless liquid at room temperature, with a boiling point of 152 °C and a melting point of -20 °C. In addition, DMAPO is soluble in water, ethanol, and methanol, and is insoluble in ether and chloroform.
Scientific Research Applications
Distribution and Metabolism in Organisms
- Distribution in Warm-Blooded Animals : Studies have shown the dynamics of distribution of compounds similar to 2-(Dimethylamino)-2-oxoethyl 2-(4-hydroxyphenyl)acetate in warm-blooded animals. These compounds are tracked in various organs and blood after administration, indicating their widespread distribution within the body (Shormanov & Pravdyuk, 2017) (Shormanov et al., 2018).
Chemical Synthesis and Properties
- Catalysis in Ester Hydrolysis : This compound has been shown to catalyze the hydrolysis of esters more effectively than some other hydroxamic acids, demonstrating its potential in chemical synthesis and industrial applications (Gruhn & Bender, 1975).
- Synthesis and Optical Properties : Its derivatives have been synthesized for studying optical properties and solvatochromic behaviors, relevant in photophysics and materials science (Khan et al., 2016).
Application in Material Science
- Photophysical Studies : Derivatives of this compound have been used in photophysical studies, exploring properties like charge transfer and solvent selectivity, which are essential for developing advanced materials and sensors (Bhattacharyya et al., 2019).
Medical Research Applications
- Photodynamic Therapy : Novel derivatives of this compound have shown promise in photodynamic therapy, a treatment method for cancer, due to their ability to generate singlet oxygen and other reactive species (Al-Raqa et al., 2017).
Mechanism of Action
Target of Action
The primary targets of the compound “2-(Dimethylamino)-2-oxoethyl 2-(4-hydroxyphenyl)acetate” are currently unknown. The compound is structurally similar to other phenolic compounds, which are known to interact with a variety of cellular targets, including enzymes and receptors .
Mode of Action
Phenolic compounds often exert their effects through interactions with cellular proteins, altering their function and leading to changes in cellular processes .
Biochemical Pathways
Phenolic compounds can influence a variety of biochemical pathways, often through their antioxidant properties .
Result of Action
Phenolic compounds often exert antioxidant effects, protecting cells from oxidative stress .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with cellular targets .
properties
IUPAC Name |
[2-(dimethylamino)-2-oxoethyl] 2-(4-hydroxyphenyl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4/c1-13(2)11(15)8-17-12(16)7-9-3-5-10(14)6-4-9/h3-6,14H,7-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFOYXHSRNCTJOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)COC(=O)CC1=CC=C(C=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80446129 | |
Record name | 2-(Dimethylamino)-2-oxoethyl 2-(4-hydroxyphenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80446129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59721-16-3 | |
Record name | Benzeneacetic acid, 4-hydroxy-, 2-(dimethylamino)-2-oxoethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=59721-16-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Dimethylamino)-2-oxoethyl 2-(4-hydroxyphenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80446129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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